Cas no 2089914-25-8 (4-chloro-5-(3-hydroxyazetidin-1-yl)-2-methylpyridazin-3(2H)-one)

• Product Name: 4-chloro-5-(3-hydroxyazetidin-1-yl)-2-methylpyridazin-3(2H)-one
• CAS No: 2089914-25-8
• MF: C₈H₁₀ClN₃O₂
• MW: 215.636900424957
• CID: 5722602
• PubChem ID: 121199536
• Update Time: 2025-06-18

4-chloro-5-(3-hydroxyazetidin-1-yl)-2-methylpyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-(3-hydroxyazetidin-1-yl)-2-methylpyridazin-3-one
• AKOS026706917
• starbld0046343
• 2089914-25-8
• F1907-1333
• 4-chloro-5-(3-hydroxyazetidin-1-yl)-2-methylpyridazin-3(2H)-one
• 3(2H)-Pyridazinone, 4-chloro-5-(3-hydroxy-1-azetidinyl)-2-methyl-

• Inchi： 1S/C8H10ClN3O2/c1-11-8(14)7(9)6(2-10-11)12-3-5(13)4-12/h2,5,13H,3-4H2,1H3
• InChI Key： PSTAWZUPOZUUSU-UHFFFAOYSA-N
• SMILES： ClC1C(N(C)N=CC=1N1CC(C1)O)=O

Computed Properties

• Exact Mass: 215.0461543g/mol
• Monoisotopic Mass: 215.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 314.3±52.0 °C(Predicted)
• pka: 13.68±0.20(Predicted)

Additional information on 4-chloro-5-(3-hydroxyazetidin-1-yl)-2-methylpyridazin-3(2H)-one

Introduction to 4-chloro-5-(3-hydroxyazetidin-1-yl)-2-methylpyridazin-3(2H)-one (CAS No. 2089914-25-8) and Its Emerging Applications in Chemical Biology

The compound 4-chloro-5-(3-hydroxyazetidin-1-yl)-2-methylpyridazin-3(2H)-one, identified by its CAS number 2089914-25-8, represents a fascinating molecule with significant potential in the field of chemical biology and drug discovery. This heterocyclic compound features a pyridazine core substituted with a chloro group at the 4-position, a hydroxymethylazetidine moiety at the 5-position, and a methyl group at the 2-position. The unique structural arrangement of these functional groups imparts distinct chemical and biological properties, making it a valuable scaffold for developing novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of pyridazine derivatives in addressing various biological targets. The pyridazine ring, characterized by its electron-deficient nature, serves as an excellent pharmacophore for interacting with enzymes and receptors. In particular, the presence of the chloro substituent enhances electrophilicity, facilitating nucleophilic substitution reactions that are crucial for drug modification. The hydroxymethylazetidine component introduces additional functionality, enabling interactions with biological systems through hydrogen bonding or other non-covalent interactions. These structural features collectively contribute to the compound's versatility in medicinal chemistry applications.

One of the most compelling aspects of 4-chloro-5-(3-hydroxyazetidin-1-yl)-2-methylpyridazin-3(2H)-one is its potential as an intermediate in the synthesis of bioactive molecules. Researchers have leveraged its reactive sites to develop libraries of derivatives with tailored biological activities. For instance, modifications at the chloro position have been explored to introduce diverse functional groups, such as amines or thiols, which can further enhance binding affinity to target proteins. Similarly, the hydroxymethylazetidine moiety offers opportunities for derivatization, allowing for the creation of molecules with improved pharmacokinetic properties or selectivity.

Recent studies have demonstrated the compound's utility in modulating enzyme activity relevant to inflammatory and metabolic diseases. Pyridazine derivatives have been shown to inhibit key enzymes involved in pathways such as Janus kinases (JAKs) and phosphodiesterases (PDEs). The structural motif of 4-chloro-5-(3-hydroxyazetidin-1-yl)-2-methylpyridazin-3(2H)-one aligns well with these targets, suggesting its potential as a lead compound for further optimization. Computational modeling has been instrumental in understanding how this molecule interacts with biological targets at the molecular level, providing insights into its binding mode and affinity.

In addition to its enzymatic targets, this compound has shown promise in interactions with nucleic acids and protein-protein interfaces. The presence of both polar and non-polar regions allows it to engage multiple binding sites simultaneously, enhancing its therapeutic potential. For example, studies have explored its ability to disrupt protein-protein interactions that are critical in cancer progression or viral replication. The hydroxymethylazetidine group plays a particularly important role in these interactions by forming hydrogen bonds with complementary residues in target proteins.

The synthesis of 4-chloro-5-(3-hydroxyazetidin-1-yl)-2-methylpyridazin-3(2H)-one involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Key synthetic strategies include nucleophilic aromatic substitution reactions at the chloro position followed by azetidine ring formation via cyclization reactions. Advances in catalytic methods have further streamlined these processes, enabling higher yields and purities suitable for preclinical studies. Such synthetic developments underscore the compound's feasibility for large-scale production if needed.

Evaluation of this compound's pharmacological profile has revealed several promising characteristics. Preliminary in vitro assays indicate moderate potency against selected targets without significant off-target effects at lower concentrations. This balance between efficacy and selectivity is crucial for developing safe and effective therapeutic agents. Additionally, preliminary toxicity studies suggest that it exhibits reasonable biocompatibility when tested across different cell lines.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 4-chloro-5-(3-hydroxyazetidin-1-yl)-2-methylpyridazin-3(2H)-one. Predictive models have been trained on large datasets to identify structural features that correlate with biological activity, guiding rational design efforts toward more potent derivatives. These computational tools complement traditional experimental approaches by providing rapid screening capabilities across vast chemical spaces.

The future development of this compound will likely involve collaboration between academic researchers and industry partners who can bring complementary expertise to bear on optimizing its properties further. Areas such as improving solubility through prodrug strategies or enhancing bioavailability via formulation techniques will be critical considerations moving forward. Furthermore，exploring its potential as an adjuvant therapy alongside existing treatments remains an exciting avenue worth pursuing.

In conclusion,4-chloro-5-(3-hydroxyazetidin-1-ytl)-2-methylpyridazin -3(2H) -one (CAS No .2089914 -25 -8) represents an intriguing molecule with broad applicability across multiple therapeutic areas . Its unique structural features , combined with recent advances in synthetic chemistry and computational biology , position it as a promising candidate for further development . As research continues , this compound is poised to contribute significantly to our understanding of disease mechanisms while offering new opportunities for therapeutic intervention .